Cas no 102415-39-4 (Methyl Indole-2,4,5,6,7-d5-3-acetate)

• Product Name: Methyl Indole-2,4,5,6,7-d5-3-acetate
• CAS No: 102415-39-4
• MF: C₁₁H₁₁NO₂
• MW: 194.241351366043
• CID: 125062
• PubChem ID: 92043866
• Update Time: 2025-05-27

Methyl Indole-2,4,5,6,7-d5-3-acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,4,5,6,7-d5-3-aceticacid, methyl ester (9CI)
• METHYL INDOLE-2,4,5,6,7-D5-3-ACETATE
• 2H5]INDOLE-3-ACETIC ACID METHYL ESTER
• CS-0203596
• Methyl 2-(1H-indol-3-yl)acetate-d5
• methyl 2-(2,4,5,6,7-pentadeuterio-1H-indol-3-yl)acetate
• HY-W015224S
• F91150
• 102415-39-4
• Methyl Indole-2,4,5,6,7-d5-3-acetate

• Inchi： 1S/C11H11NO2/c1-14-11(13)6-8-7-12-10-5-3-2-4-9(8)10/h2-5,7,12H,6H2,1H3/i2D,3D,4D,5D,7D
• InChI Key： KTHADMDGDNYQRX-BCDFGHNYSA-N
• SMILES： O(C)C(CC1=C([2H])NC2C([2H])=C([2H])C([2H])=C([2H])C1=2)=O

Computed Properties

• Exact Mass: 199.14173
• Monoisotopic Mass: 194.110362323g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09
• LogP: 1.88340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on Methyl Indole-2,4,5,6,7-d5-3-acetate

Comprehensive Overview of Methyl Indole-2,4,5,6,7-d5-3-acetate (CAS No. 102415-39-4): Applications and Research Insights

Methyl Indole-2,4,5,6,7-d5-3-acetate (CAS No. 102415-39-4) is a deuterated derivative of indole-3-acetate, a compound of significant interest in pharmaceutical and biochemical research. The incorporation of five deuterium atoms (d5) enhances its utility in mass spectrometry and NMR studies, making it a valuable tool for isotope labeling and metabolic pathway tracing. This compound is particularly relevant in the study of plant hormones, neurotransmitter analogs, and drug metabolism, aligning with current trends in precision medicine and sustainable agriculture.

Recent advancements in deuterated compounds have sparked interest due to their potential to improve drug stability and reduce side effects. Methyl Indole-2,4,5,6,7-d5-3-acetate is no exception, as researchers explore its role in deuterium kinetic isotope effects (DKIE) to optimize therapeutic agents. Its application extends to proteomics and metabolomics, where it serves as an internal standard for quantifying endogenous indole derivatives. These features address frequently searched queries like "deuterated compounds in drug development" and "isotope-labeled standards for LC-MS", reflecting its relevance in cutting-edge science.

The synthesis of Methyl Indole-2,4,5,6,7-d5-3-acetate involves meticulous deuterium exchange protocols, ensuring high isotopic purity (>98%). This precision is critical for applications such as stable isotope dilution assays (SIDA), a technique widely discussed in forums on analytical chemistry best practices. Additionally, its compatibility with high-resolution mass spectrometry (HRMS) makes it indispensable for labs focusing on biomarker discovery—a hot topic in personalized medicine and cancer research.

Beyond pharmaceuticals, this compound contributes to sustainable agrochemical research. As interest grows in eco-friendly plant growth regulators, deuterated analogs like Methyl Indole-2,4,5,6,7-d5-3-acetate enable precise tracking of auxin analogs in soil and water systems. This aligns with global searches for "green chemistry solutions" and "deuterium in environmental science", highlighting its multidisciplinary appeal.

In summary, Methyl Indole-2,4,5,6,7-d5-3-acetate (CAS No. 102415-39-4) bridges gaps between fundamental research and applied sciences. Its versatility in isotope labeling, coupled with emerging applications in drug design and agriculture, positions it as a compound of enduring scientific value. For researchers exploring deuterium’s role in molecular sciences, this compound offers a robust platform for innovation.